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Compound of Interest

Compound Name: 2-Phenoxyethyl methacrylate

Cat. No.: B083153

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the health and safety considerations essential for
the proper handling of 2-Phenoxyethyl methacrylate (PEMA). The information is intended to
support risk assessments and the implementation of safe laboratory practices.

Physicochemical and Toxicological Profile

2-Phenoxyethyl methacrylate is a monofunctional monomer utilized in the synthesis of
polymers.[1] A comprehensive understanding of its properties is the first step in safe handling.

Physicochemical Data
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Property Value Reference
Molecular Formula C12H1403

Molecular Weight 206.24 g/mol [2]
CAS Number 10595-06-9

Appearance Clear, colorless liquid [3114]
Boiling Point 130-132 °C at 8 mmHg [2]
Density 1.079 g/cm3 [2]
Flash Point 100 °C [2]
Water Solubility 230 mg/L at 20 °C [2]
Vapor Pressure 0.35Paat25°C [2]
Refractive Index n20/D 1.513 [2][5]

Toxicological Data
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Endpoint Species Result Classification Reference
Acute Oral Rat LD50 = 4,450 May be harmful if
a
Toxicity mg/kg swallowed
Acute Dermal Rat LDO > 2,000 No deaths
a
Toxicity mg/kg occurred
S ) Irritation Index: Causes mild skin
Skin Irritation Rabbit o
0.7 — 3.2/8 (24h) irritation
o ) o Causes serious
Eye Irritation Rabbit Mild irritation o [6]
eye irritation
May cause an
) Produced an ) )
Skin ) ) allergic skin
o Mouse allergic reaction i
Sensitization reaction (Sub-
(LLNA)
category 1B)
Harmful to
aquatic life with
Aquatic Toxicity - - long lasting

effects (Category
3)

Hazard Identification and Classification

2-Phenoxyethyl methacrylate is classified as a hazardous substance. The primary hazards

are skin and eye irritation, and skin sensitization.[7][6] It may also cause respiratory irritation.[6]

GHS Hazard Statements:

H315: Causes skin irritation.[6]

H317: May cause an allergic skin reaction.[7]

H319: Causes serious eye irritation.[6]

H335: May cause respiratory irritation.[6]
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e H412: Harmful to aquatic life with long lasting effects.[7]

Experimental Protocols for Safety Assessment

Detailed methodologies are crucial for the accurate assessment of chemical safety. The
following are summaries of standard protocols for key toxicological endpoints.

Skin Irritation Testing (Based on OECD Guideline 404)

This test assesses the potential of a substance to cause skin irritation.
e Animal Model: Healthy, young adult albino rabbits are typically used.

e Procedure:

o

A small area of the rabbit's fur is clipped.

[¢]

0.5 mL of the test substance is applied to the clipped skin.

[e]

The treated area is covered with a gauze patch and semi-occlusive dressing.

[e]

The dressing is removed after 4 hours.

o

Observations for erythema and edema are made at 1, 24, 48, and 72 hours after patch
removal.

« Evaluation: The severity of skin reactions is scored, and the substance is classified based on
the mean scores.

Eye Irritation Testing (Based on OECD Guideline 405)

This test evaluates the potential of a substance to cause eye irritation or damage.
¢ Animal Model: Healthy, young adult albino rabbits are used.
e Procedure:

o 0.1 mL of the test substance is instilled into one eye of each rabbit.
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o The other eye serves as a control.
o The eyes are examined at 1, 24, 48, and 72 hours after instillation.

o Observations are made for corneal opacity, iritis, conjunctival redness, and chemosis.

» Evaluation: The severity of eye reactions is scored, and the substance is classified based on
the persistence and severity of the observed effects.

Skin Sensitization: Local Lymph Node Assay (LLNA)
(Based on OECD Guideline 429)

The LLNA is a method for identifying potential skin sensitizers.
e Animal Model: Mice (e.g., CBA/J strain) are used.
e Procedure:

o The test substance is applied to the dorsal surface of the mouse's ears for three
consecutive days.

o On day 5, a radiolabeled proliferation marker (e.g., 3H-methyl thymidine) is injected
intravenously.

o After a set time, the mice are euthanized, and the auricular lymph nodes are excised.

o The proliferation of lymphocytes in the lymph nodes is measured by quantifying the
incorporation of the radiolabel.

o Evaluation: A substance is classified as a sensitizer if it induces a threefold or greater
increase in lymphocyte proliferation compared to a vehicle control.

Safe Handling and Storage

Adherence to proper handling and storage procedures is critical to minimize exposure and
ensure safety.

Engineering Controls
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e Work in a well-ventilated area.[8] The use of a chemical fume hood is strongly recommended
to minimize inhalation of vapors.[9]

e Ensure that eyewash stations and safety showers are readily accessible.[3][9]

Personal Protective Equipment (PPE)

Eye and Face Protection: Wear safety glasses with side shields or chemical splash goggles
that conform to OSHA's 29 CFR 1910.133 or European Standard EN166.[7][9]

e Hand Protection: Use chemical-resistant gloves, such as nitrile rubber (>0.5 mm).[3] Inspect
gloves before each use and use proper glove removal technique to avoid skin contact.[8]

» Skin and Body Protection: Wear a laboratory coat and long-sleeved clothing to protect
against skin contact.[7][3]

o Respiratory Protection: If working in a poorly ventilated area or if there is a risk of generating
aerosols, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[7][8]

Storage

» Keep containers tightly closed in a dry, cool, and well-ventilated place.[7][4]
» Store away from heat, sparks, open flames, and direct sunlight.[10][11]

o Keep stabilizer levels constant to avoid explosive polymerization. An air space is required
above the liquid in all containers.[8][11]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and consult a physician.[6]

o Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated
clothing and wash it before reuse. If skin irritation or rash occurs, get medical
advice/attention.
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o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes and consult a physician.[7]

[6]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[7]

Accidental Release and Disposal

o Accidental Release: Use personal protective equipment. Avoid breathing vapors. Contain the
spillage with a non-combustible absorbent material (e.g., sand, earth) and place it in a
suitable, closed container for disposal.[8] Do not let the product enter drains.[8]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[7]

Visualized Workflows and Pathways
Experimental Workflow for Skin Sensitization (LLNA)

Click to download full resolution via product page

Caption: Workflow for the Local Lymph Node Assay (LLNA).

General First Aid Response Logic
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air Wash with soap and water Rinse eyes for 15 min Rinse mouth, do not induce vomiting

Seek medical attention

Click to download full resolution via product page

Caption: Decision logic for first aid response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Health and Safety in Handling 2-Phenoxyethyl
Methacrylate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083153#health-and-safety-considerations-for-
handling-2-phenoxyethyl-methacrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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